Cas no 941959-43-9 (4-cyclohexyl(methyl)sulfamoyl-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 941959-43-9
• MF: C₂₃H₂₆N₄O₄S₂
• MW: 486.606942653656
• CID: 5506162
• Update Time: 2025-07-15

4-cyclohexyl(methyl)sulfamoyl-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-cyclohexyl(methyl)sulfamoyl-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C23H26N4O4S2/c1-27(17-8-4-3-5-9-17)33(29,30)18-14-12-16(13-15-18)21(28)24-23-26-25-22(31-23)19-10-6-7-11-20(19)32-2/h6-7,10-15,17H,3-5,8-9H2,1-2H3,(H,24,26,28)
• InChI Key： VKYOXRGXCYGJSE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=C(S(N(C2CCCCC2)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to Compound with CAS No. 941959-43-9 and Its Applications in Chemical Biology

The compound with the CAS number 941959-43-9 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. The full name of this compound is 4-cyclohexyl(methyl)sulfamoyl-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide, which reflects its complex chemical composition and the intricate interactions it can exhibit with biological targets.

This compound belongs to a class of molecules known for their ability to modulate biological pathways by interacting with specific enzymes and receptors. The presence of multiple functional groups, including a cyclohexyl moiety, a methylsulfanyl group, and an oxadiazole ring, contributes to its unique chemical properties and biological activity. These structural elements not only enhance its solubility and stability but also enable it to bind effectively to biological targets, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes involved in various diseases. The compound with CAS No. 941959-43-9 has been studied for its potential role in inhibiting key enzymes that are implicated in inflammatory responses, cancer, and other metabolic disorders. The benzamide moiety in its structure is particularly noteworthy, as it has been shown to interact with proteins in a way that can alter their function.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that it can interact with receptors in the brain that are involved in mood regulation and cognitive function. This has led to investigations into its potential as a therapeutic agent for conditions such as depression and anxiety. The ability of this compound to cross the blood-brain barrier is also an important factor that makes it an attractive candidate for drug development.

The oxadiazole ring in the structure of this compound is another key feature that contributes to its biological activity. Oxadiazole derivatives have been extensively studied for their ability to inhibit various enzymes and receptors. In particular, the 1,3,4-oxadiazole ring has been shown to have potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This makes the compound with CAS No. 941959-43-9 a promising candidate for further research into anti-inflammatory therapies.

Furthermore, the presence of a methylsulfanyl group in the structure of this compound adds another layer of complexity and functionality. Methylsulfanyl groups are known to enhance the bioavailability and metabolic stability of small molecules. They can also participate in hydrogen bonding interactions with biological targets, which can improve the binding affinity of the compound. This makes it an ideal candidate for further optimization as a therapeutic agent.

In conclusion, the compound with CAS No. 941959-43-9 is a highly promising molecule with significant potential in the field of chemical biology. Its unique structural features and biological activity make it an attractive candidate for further research and development into various therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for human diseases.